Cas no 66533-31-1 (2-bromo-4,5-dimethylpyridine)

• Product Name: 2-bromo-4,5-dimethylpyridine
• CAS No: 66533-31-1
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD11869962
• CID: 396189
• PubChem ID: 11041435
• Update Time: 2024-12-09

2-bromo-4,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-4,5-dimethyl-
• 2-Bromo-4,5-dimethylpyridine
• 2-Bromo-4,5-lutidine
• 2-bromo-4,5-dimethyl-pyridine
• AB64948
• AC6563
• 66533-31-1
• CS-0312088
• A900932
• EN300-99322
• OTVKPSUMDAFRQC-UHFFFAOYSA-N
• MFCD11869962
• DTXSID60452980
• SCHEMBL1826298
• BS-50685
• SY249444
• DB-422987
• 2-bromo-4,5-dimethylpyridine

• MDL： MFCD11869962
• Inchi： 1S/C7H8BrN/c1-5-3-7(8)9-4-6(5)2/h3-4H,1-2H3
• InChI Key： OTVKPSUMDAFRQC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=N1)C

Computed Properties

• Exact Mass: 184.98404
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.6±35.0 ºC (760 Torr),
• Flash Point: 106.6±25.9 ºC,
• Refractive Index: 1.547
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 12.89